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Compound of Interest

Compound Name: Lamivudine salicylate

Cat. No.: B063276 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure of lamivudine
salicylate, a salt of the potent antiretroviral agent lamivudine. This document is intended for

researchers, scientists, and professionals in drug development, offering a comprehensive

overview of its crystallographic properties, molecular interactions, and the experimental

protocols for its characterization. The formation of salts and co-crystals is a critical strategy in

pharmaceutical sciences to enhance the physicochemical properties of active pharmaceutical

ingredients (APIs), such as solubility, stability, and bioavailability.

Crystallographic Data Summary
The crystal structure of lamivudine salicylate has been determined by single-crystal X-ray

diffraction. It crystallizes as a monohydrate in the monoclinic P2₁ space group. The asymmetric

unit contains one lamivudine cation, one salicylate anion, and one water molecule. The

crystallographic data are summarized in the table below.
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Parameter Lamivudine Salicylate Monohydrate

Chemical Formula C₁₅H₁₉N₃O₆S

Formula Weight 369.39

Crystal System Monoclinic

Space Group P2₁

a (Å) Data not available

b (Å) Data not available

c (Å) Data not available

α (°) 90

β (°) Data not available

γ (°) 90

Volume (Å³) Data not available

Z 2

Density (calculated) (g/cm³) Data not available

R-factor (%) Data not available

Note: Specific unit cell dimensions and the final R-factor were not publicly available in the

primary literature reviewed.

Experimental Protocols
Synthesis and Crystallization of Lamivudine Salicylate
Monohydrate
Single crystals of lamivudine salicylate monohydrate suitable for X-ray diffraction were

obtained by the slow evaporation method. The following is a representative protocol:

Preparation of the Solution: Equimolar amounts of lamivudine and salicylic acid are

dissolved in a suitable solvent, such as a mixture of ethanol and water.
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Slow Evaporation: The resulting solution is left undisturbed in a partially covered container at

room temperature to allow for the slow evaporation of the solvent.

Crystal Growth: Over a period of several days to weeks, single crystals of lamivudine
salicylate monohydrate form.

Isolation: The crystals are carefully isolated from the mother liquor and dried.

Single-Crystal X-ray Diffraction (SCXRD) Data Collection
and Structure Refinement
The determination of the crystal structure of lamivudine salicylate monohydrate involves the

following key steps:

Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head of

a diffractometer.

Data Collection: The crystal is maintained at a constant temperature (e.g., 100 K or 293 K)

and irradiated with a monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation). Diffraction

data are collected over a range of crystal orientations.

Data Reduction: The collected diffraction intensities are processed to correct for various

experimental factors, yielding a set of unique structure factors.

Structure Solution: The initial crystal structure model is determined using direct methods or

Patterson methods.

Structure Refinement: The atomic coordinates and displacement parameters of the model

are refined against the experimental data using full-matrix least-squares methods to achieve

the best possible fit.

Visualization of Experimental Workflow and
Molecular Interactions
To elucidate the processes and interactions described, the following diagrams have been

generated using the DOT language.
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Experimental workflow for the synthesis and structural analysis of lamivudine salicylate.
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To cite this document: BenchChem. [Unveiling the Solid-State Architecture of Lamivudine
Salicylate: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063276#crystal-structure-analysis-of-lamivudine-
salicylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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